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Compound of Interest

Compound Name: 3,5-Dichlorosalicylic acid

Cat. No.: B146607

An In-Depth Technical Guide to 3,5-Dichlorosalicylic Acid: Structure, Properties, and
Synthesis

Introduction

3,5-Dichlorosalicylic acid is a halogenated derivative of salicylic acid. It serves as a valuable
intermediate in the synthesis of pharmaceuticals and dyes.[1] This compound is also
recognized as a potential inhibitor of human 20a-hydroxysteroid dehydrogenase and has been
studied for its interaction with transport proteins like bovine serum albumin.[1] This technical
guide provides a comprehensive overview of its structure, physicochemical properties, and a
detailed experimental protocol for its synthesis.

Chemical Structure and Identifiers

The structure of 3,5-Dichlorosalicylic acid consists of a benzene ring substituted with a
carboxylic acid group at position 1, a hydroxyl group at position 2, and two chlorine atoms at
positions 3 and 5.

DOT Script of the Chemical Structure of 3,5-Dichlorosalicylic Acid

Caption: Chemical structure of 3,5-Dichlorosalicylic acid.

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical and spectroscopic properties of 3,5-
Dichlorosalicylic acid.
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Table 1: Physicochemical Properties

Property Value Reference(s)

Molecular Formula C7HaCl203 [2][3]

Molecular Weight 207.01 g/mol [2]
3,5-dichloro-2-hydroxybenzoic

IUPAC Name _ [2]
acid

CAS Number 320-72-9 [2][3]
White crystalline powder,

Appearance needles from dilute alcohol, [11[2]
rhombic prisms

Melting Point 220-224 °C [11[3]
Slightly soluble in hot water;

Solubility very soluble in alcohol and [2][3]
ether; soluble in methanol.
Not explicitly found in search

pKa
results.

LogP 2.9 [2]

Table 2: Spectroscopic Data
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Technique Data Reference(s)
Spectral data available, but

1H NMR specific chemical shifts not [2][4]
detailed in search results.
Spectral data available, but

13C NMR specific chemical shifts not [5]

detailed in search results.

Mass Spectrometry

GC-MS and other MS data
available, indicating key

fragmentation patterns.

[2]

Infrared (IR) Spectroscopy

IR spectral data is available.

[4]115]

Experimental Protocols
Synthesis of 3,5-Dichlorosalicylic Acid via Chlorination

of Salicylic Acid

A common method for the synthesis of 3,5-Dichlorosalicylic acid is the direct chlorination of

salicylic acid.[6][7] The following protocol is a representative example.

Materials:

Salicylic acid

Chlorine gas

e Ice

Procedure:

Concentrated sulfuric acid (96-98%)

» Dissolve salicylic acid in concentrated sulfuric acid in a reaction vessel equipped with a

stirrer and a gas inlet.
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e Cool the solution to below 35°C, preferably between 5-10°C, while stirring vigorously.

e Pass gaseous chlorine through the solution. The reaction is monitored until the conversion of
salicylic acid to monochlorosalicylic acids is essentially complete.

¢ Increase the temperature of the reaction mixture to about 50-75°C (preferably 65-70°C) and
continue the chlorination until the formation of 3,5-dichlorosalicylic acid is complete. This
can be monitored by techniques such as gas chromatography.

 After the reaction is complete, cool the mixture and pour it over ice to precipitate the crude
3,5-dichlorosalicylic acid.

» The solid product is then collected by filtration, washed with water, and can be further
purified by recrystallization from a suitable solvent like dilute alcohol.[2]

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates a logical workflow for the synthesis and subsequent
characterization of 3,5-Dichlorosalicylic acid.

DOT Script for Synthesis and Characterization Workflow
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Synthesis and Characterization Workflow of 3,5-Dichlorosalicylic Acid
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Caption: A logical workflow for the synthesis and characterization of 3,5-Dichlorosalicylic
acid.

Safety and Handling

3,5-Dichlorosalicylic acid is harmful if swallowed. It is important to handle this chemical with
appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.
Work should be conducted in a well-ventilated area or a fume hood.

Applications and Research Interest

3,5-Dichlorosalicylic acid is a subject of interest in medicinal chemistry due to its inhibitory
activity against enzymes like 20a-hydroxysteroid dehydrogenase.[1] It is also used as an
intermediate in the synthesis of more complex molecules, including anilides with potential
biological activities.[5] Furthermore, its presence as a disinfection by-product in water has led
to studies on its degradation.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,5-Dichlorosalicylic acid | 320-72-9 [chemicalbook.com]

e 2. 3,5-Dichlorosalicylic acid | C7H4CI203 | CID 9445 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 3. parchem.com [parchem.com]

e 4. 3,5-Dichlorosalicylic acid(320-72-9) 1H NMR [m.chemicalbook.com]

o 5. researchgate.net [researchgate.net]

e 6. US4308395A - Processes for preparing 3,5,6-trichlorosalicylic acid and esters thereof -
Google Patents [patents.google.com]

7. ias.ac.in [ias.ac.in]

8. bmgforming.com [bmgforming.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9416998.htm
https://www.researchgate.net/publication/377743940_Synthesis_of_35-Dichlorosalicylic_Acid_Anilides_Containing_a_Carboxymethoxyl_Group_in_Aniline_Fragment
https://www.bmgforming.com/wp-content/uploads/2021/09/2021-Insight-into-efficient-degradation-of-35-dichlorosalicylic-acid-by-Fe-Si-B-amorphous-ribbon-under-neutral-condition-.pdf
https://www.benchchem.com/product/b146607?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9416998.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichlorosalicylic-acid
https://parchem.com/chemical-supplier-distributor/3-5-dichlorosalicylic-acid-034360
https://m.chemicalbook.com/SpectrumEN_320-72-9_1HNMR.htm
https://www.researchgate.net/publication/377743940_Synthesis_of_35-Dichlorosalicylic_Acid_Anilides_Containing_a_Carboxymethoxyl_Group_in_Aniline_Fragment
https://patents.google.com/patent/US4308395A/en
https://patents.google.com/patent/US4308395A/en
https://www.ias.ac.in/article/fulltext/seca/008/04/0208-0213
https://www.bmgforming.com/wp-content/uploads/2021/09/2021-Insight-into-efficient-degradation-of-35-dichlorosalicylic-acid-by-Fe-Si-B-amorphous-ribbon-under-neutral-condition-.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [3,5-Dichlorosalicylic acid structure]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b146607#3-5-
dichlorosalicylic-acid-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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